Cas no 1249945-46-7 (methyl 2-(piperidin-4-ylsulfanyl)acetate)
1249945-46-7 structure
Product Name:methyl 2-(piperidin-4-ylsulfanyl)acetate
CAS No:1249945-46-7
MF:C8H15NO2S
MW:189.27520108223
CID:5177693
Update Time:2026-03-05
methyl 2-(piperidin-4-ylsulfanyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(piperidin-4-ylthio)acetate
- starbld0031687
- methyl 2-(piperidin-4-ylsulfanyl)acetate
- Acetic acid, 2-(4-piperidinylthio)-, methyl ester
-
- Inchi： 1S/C8H15NO2S/c1-11-8(10)6-12-7-2-4-9-5-3-7/h7,9H,2-6H2,1H3
- InChI Key： AVLPFVKIWBCCOE-UHFFFAOYSA-N
- SMILES： S(CC(=O)OC)C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 146
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6
methyl 2-(piperidin-4-ylsulfanyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242401-0.05g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 0.05g |
$827.0 | 2024-06-19 | |
| Enamine | EN300-242401-0.1g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 0.1g |
$867.0 | 2024-06-19 | |
| Enamine | EN300-242401-0.25g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 0.25g |
$906.0 | 2024-06-19 | |
| Enamine | EN300-242401-0.5g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 0.5g |
$946.0 | 2024-06-19 | |
| Enamine | EN300-242401-1.0g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 1.0g |
$986.0 | 2024-06-19 | |
| Enamine | EN300-242401-2.5g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 2.5g |
$1931.0 | 2024-06-19 | |
| Enamine | EN300-242401-5.0g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 5.0g |
$2858.0 | 2024-06-19 | |
| Enamine | EN300-242401-10.0g |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 10.0g |
$4236.0 | 2024-06-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10450-1G |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 1g |
￥ 2,626.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN10450-5G |
methyl 2-(piperidin-4-ylsulfanyl)acetate |
1249945-46-7 | 95% | 5g |
￥ 7,873.00 | 2023-04-03 |
methyl 2-(piperidin-4-ylsulfanyl)acetate Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
1249945-46-7 (methyl 2-(piperidin-4-ylsulfanyl)acetate) Related Products
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- 1247585-82-5(methyl 2-{[2-(piperidin-2-yl)ethyl]sulfanyl}acetate)
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